Cas no 111216-62-7 (2H-Naphtho[2,3-b]pyran-5,10-dione,3,4a-dichloro-3,4,4a,10a-tetrahydro-6,8-dihydroxy-10a-(6-hydroxy-3,7-dimethyl-2,7-octadienyl)-2,2-dimethyl-(9CI))

• Product Name: 2H-Naphtho[2,3-b]pyran-5,10-dione,3,4a-dichloro-3,4,4a,10a-tetrahydro-6,8-dihydroxy-10a-(6-hydroxy-3,7-dimethyl-2,7-octadienyl)-2,2-dimethyl-(9CI)
• CAS No: 111216-62-7
• MF: C₂₅H₃₀Cl₂O₆
• MW: 497.408106327057
• CID: 154024
• PubChem ID: 9983331
• Update Time: 2025-04-19

2H-Naphtho[2,3-b]pyran-5,10-dione,3,4a-dichloro-3,4,4a,10a-tetrahydro-6,8-dihydroxy-10a-(6-hydroxy-3,7-dimethyl-2,7-octadienyl)-2,2-dimethyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2H-Naphtho[2,3-b]pyran-5,10-dione,3,4a-dichloro-3,4,4a,10a-tetrahydro-6,8-dihydroxy-10a-(6-hydroxy-3,7-dimethyl-2,7-octadienyl)-2,2-dimethyl-(9CI)
• 3,4a-dichloro-6,8-dihydroxy-10a-[(2E)-6-hydroxy-3,7-dimethylocta-2,7-dienyl]-2,2-dimethyl-3,4-dihydrobenzo[g]chromene-5,10-dione
• napyradiomycin A2
• 16-Hydroxy-17-methylenenapyradiomycin A1
• 2H-Naphtho(2,3-b)pyran-5,10-dione, 3,4a-dichloro-3,4,4a,10a-tetrahydro-6,8-dihydroxy-10a-(6-hydroxy-3,7-dimethyl-2,7-octadienyl)-2,2-dimethyl-
• 3,4a-dichloro-6,8-dihydroxy-10a-[(2E)-6-hydroxy-3,7-dimethylocta-2,7-dien-1-yl]-2,2-dimethyl-3,4,4a,10a-tetrahydro-2H-benzo[g]chromene-5,10-dione
• Npd-A2
• (3R,4aR,10aS)-3,4a-dichloro-6,8-dihydroxy-10a-[(2E)-6-hydroxy-3,7-dimethylocta-2,7-dienyl]-2,2-dimethyl-3,4-dihydrobenzo[g]chromene-5,10-dione
• 111216-62-7
• Napyradiomycin A 2

• Inchi： 1S/C25H30Cl2O6/c1-13(2)17(29)7-6-14(3)8-9-25-21(31)16-10-15(28)11-18(30)20(16)22(32)24(25,27)12-19(26)23(4,5)33-25/h8,10-11,17,19,28-30H,1,6-7,9,12H2,2-5H3/b14-8+/t17?,19-,24+,25+/m1/s1
• InChI Key： MUVCLXZNRJJIGV-IYESRBMVSA-N
• SMILES： Cl[C@@]12C(C3C(=CC(=CC=3C([C@]1(C/C=C(\C)/CCC(C(=C)C)O)OC(C)(C)[C@@H](C2)Cl)=O)O)O)=O

Computed Properties

• Exact Mass: 496.141944
• Monoisotopic Mass: 496.141944
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 854
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 104

Experimental Properties

• Density: 1.35
• Boiling Point: 682.6°Cat760mmHg
• Flash Point: 366.6°C
• Refractive Index: 1.604
• PSA: 104.06000
• LogP: 5.05310

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Vitamin K compounds
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Quinone and hydroquinone lipids Vitamin K compounds